N-(2,4-dimethoxyphenyl)-6-methyl-4-(4-methylphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-6-methyl-4-(4-methylphenyl)-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C21H23N3O3S/c1-12-5-7-14(8-6-12)19-18(13(2)22-21(28)24-19)20(25)23-16-10-9-15(26-3)11-17(16)27-4/h5-11,19H,1-4H3,(H,23,25)(H2,22,24,28)
• InChI Key: UJGVZYHBGYWBGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2C(=C(NC(=S)N2)C)C(=O)NC3=C(C=C(C=C3)OC)OC
• Molecular Formula: C21H23N3O3S
• Molecular Weight: 397.5 g/mol

Description

N-(2,4-dimethoxyphenyl)-6-methyl-4-(4-methylphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C21H23N3O3S and its molecular weight is 397.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Compounds structurally related to "N-(2,4-dimethoxyphenyl)-6-methyl-4-(4-methylphenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide" have been synthesized and evaluated for their potential as anti-inflammatory, analgesic, and antimicrobial agents. For instance, novel heterocyclic compounds derived from visnaginone and khellinone have shown significant COX-2 inhibitory, analgesic, and anti-inflammatory activities, highlighting their potential as therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Another study synthesized N-(4-chlorophenyl)-6-methyl-4-aryl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamides, evaluating their antimicrobial activities, some of which exhibited significant inhibition against bacterial and fungal growth (Akbari et al., 2008).

Catalytic Synthesis Approaches

Efforts to improve synthetic efficiencies have led to the development of catalytic methods. For example, sodium hydrogen sulfate has been used as a non-toxic, inexpensive catalyst for synthesizing N,4-diaryl-6-methyl-1-methyl(phenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamides via the Biginelli reaction, achieving moderate to high yields (Gein, Zamaraeva, & Dmitriev, 2018).

Material Science Applications

Beyond biological activity, derivatives of tetrahydropyrimidine have been explored for their physical properties and applications in material science. For instance, spectroscopic, thermal, and dielectric studies of n-butyl 4-(3,4-dimethoxyphenyl)-6-methyl-2-thioxo-1,2,3,4 tetrahydropyrimidine-5-carboxylate crystals have provided insights into their stability and potential applications (Vyas et al., 2013).